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Compound of Interest

Compound Name:
2-(Thiophen-2-ylsulfanyl)-

ethylamine

CAS No.: 57713-47-0

Cat. No.: B3272981 Get Quote

A Note on the Target Compound: This guide addresses the synthesis, properties, and

applications of 2-(Thiophen-2-yl)ethylamine (CAS No: 30433-91-1). The initial request for "2-
(Thiophen-2-ylsulfanyl)-ethylamine" did not yield a specific CAS number or substantial

technical data in publicly available scientific databases, suggesting it is a less common or novel

compound. The key structural difference is the linkage between the thiophene ring and the

ethylamine moiety: a direct carbon-carbon bond in the documented compound versus a

thioether (sulfur) linkage in the requested structure. This guide focuses on the well-

characterized and widely utilized analogue to provide a robust and data-supported resource for

researchers.

Introduction to 2-(Thiophen-2-yl)ethylamine: A
Versatile Heterocyclic Building Block
2-(Thiophen-2-yl)ethylamine, also known as 2-thiopheneethylamine, is an aromatic amine that

has garnered significant attention in medicinal chemistry and materials science.[1] Its structure,

which features a thiophene ring attached to an ethylamine group, makes it a valuable

intermediate in the synthesis of a wide range of biologically active molecules and functional

materials.[2] The thiophene moiety, a five-membered aromatic heterocycle containing a sulfur

atom, is a well-established pharmacophore in drug discovery, often serving as a bioisostere for

a benzene ring.[3] This guide provides a comprehensive overview of the chemical properties,
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synthesis, and key applications of 2-(Thiophen-2-yl)ethylamine for professionals in drug

development and scientific research.

Physicochemical and Safety Data
A thorough understanding of the physicochemical properties and safety profile of a compound

is paramount for its effective and safe use in a research setting.

Table 1: Physicochemical Properties of 2-(Thiophen-2-
yl)ethylamine

Property Value

CAS Number 30433-91-1

Molecular Formula C₆H₉NS[4]

Molecular Weight 127.21 g/mol [1][4]

Appearance Colorless to yellow liquid[5]

Boiling Point 200-201 °C at 750 mmHg (lit.)[1][5]

Density 1.087 g/mL at 25 °C (lit.)[1][5]

Refractive Index n20/D 1.551 (lit.)[1][5]

SMILES String NCCc1cccs1

InChI Key HVLUYXIJZLDNIS-UHFFFAOYSA-N[4]

Safety and Handling
2-(Thiophen-2-yl)ethylamine is classified as harmful and an irritant.[5] Appropriate personal

protective equipment (PPE), including eye shields, face shields, and gloves, should be worn

when handling this compound. It is harmful if swallowed, in contact with skin, or if inhaled, and

causes skin, eye, and respiratory irritation.[5]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement

H302+H312+H332
Harmful if swallowed, in contact with skin or if

inhaled

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Synthesis of 2-(Thiophen-2-yl)ethylamine
Several synthetic routes to 2-(Thiophen-2-yl)ethylamine have been reported, with the choice of

method often depending on the desired scale, available starting materials, and safety

considerations. A common and effective laboratory-scale synthesis involves the reduction of an

intermediate oxime.[6]

Synthetic Workflow Diagram
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Caption: A common synthetic route to 2-(Thiophen-2-yl)ethylamine.
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Detailed Experimental Protocol: Synthesis via Oxime
Reduction
This protocol is a composite of established methods for the synthesis of 2-(thiophen-2-

yl)ethylamine from 2-thiophene ethanol.[7]

Oxidation of 2-Thiophene Ethanol to 2-Thiopheneacetaldehyde:

In a round-bottom flask under an inert atmosphere, suspend a suitable oxidizing agent

(e.g., pyridinium chlorochromate, PCC, on a silica gel support) in a dry, non-polar solvent

like dichloromethane.

Slowly add a solution of 2-thiophene ethanol in the same solvent to the stirred suspension

at room temperature.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Upon completion, filter the reaction mixture to remove the oxidant, and wash the filtrate

with water.

Concentrate the organic layer to yield crude 2-thiopheneacetaldehyde.

Formation of 2-Thiopheneacetaldehyde Oxime:

Dissolve the crude 2-thiopheneacetaldehyde in ethanol.

Slowly add an aqueous solution of hydroxylamine hydrochloride at room temperature and

continue to stir for approximately one hour.

Remove the ethanol under reduced pressure.

Extract the aqueous residue with dichloromethane.

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to

obtain 2-thiopheneacetaldehyde oxime.

Reduction to 2-(Thiophen-2-yl)ethylamine:
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In a reaction vessel, dissolve the 2-thiopheneacetaldehyde oxime in a suitable solvent

such as tetrahydrofuran.

Add a reducing system, for example, a mixture of sodium borohydride (NaBH₄), copper

sulfate (CuSO₄), and a solid support like Amberlyst-15 resin, while maintaining a low

temperature (e.g., 0°C).

After the addition is complete, allow the reaction to warm to room temperature and monitor

its progress with TLC.

Once the reaction is complete, filter the mixture and add water and ethyl acetate.

Separate the organic layer and purify by distillation under reduced pressure to obtain 2-

(thiophen-2-yl)ethylamine.

Applications in Research and Drug Development
The unique chemical structure of 2-(Thiophen-2-yl)ethylamine makes it a valuable precursor in

several areas of research and development.

Medicinal Chemistry
This compound serves as a crucial intermediate in the synthesis of various biologically active

molecules. It is a key building block for important drugs used in the treatment of cardiovascular

and cerebrovascular diseases.[8][9] Its derivatives have been investigated for a range of

therapeutic applications, including:

HCV Replication Inhibitors: Used in the synthesis of geldanamycin derivatives that target

Hsp90, a protein implicated in HCV replication.[1]

Sodium Channel Blockers: A reactant in the synthesis of acylguanidine derivatives with

potential as sodium channel blockers.

Anti-inflammatory and Antitubercular Agents: Used to create Schiff bases of isatin, which

have shown in vitro anti-inflammatory and antitubercular activity.[1]

Materials Science
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Beyond pharmaceuticals, 2-(Thiophen-2-yl)ethylamine has applications in the development of

advanced materials:

Functionalization of Carbon Nanotubes: It is suitable for functionalizing multiwall carbon

nanotubes (MWCNTs).[1]

Hybrid Solar Cells: Investigated as a substitute for the pyridine ligand to improve the

performance of poly(3-hexylthiophene)/CdSe hybrid solar cells.[1]

Conceptual Workflow of Applications

Pharmaceuticals Materials Science

2-(Thiophen-2-yl)ethylamine

Cardiovascular Drugs Antiviral Agents (HCV) Anti-inflammatory Agents Carbon Nanotube
Functionalization Hybrid Solar Cells
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Caption: Key application areas of 2-(Thiophen-2-yl)ethylamine.

Conclusion
2-(Thiophen-2-yl)ethylamine is a compound of significant interest due to its versatile reactivity

and the inherent biological relevance of the thiophene scaffold. Its role as a key intermediate in

the synthesis of pharmaceuticals and advanced materials underscores its importance in both

academic and industrial research. A solid understanding of its synthesis, properties, and safe

handling procedures is essential for leveraging its full potential in the development of novel

chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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